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Compound of Interest

Compound Name:
1,4-Piperazinedipropanesulfonic

acid, beta1,beta4-dihydroxy-

Cat. No.: B1630553 Get Quote

Dihydroxy-piperazinedipropanesulfonic Acid: A
Technical Review
Introduction

Dihydroxy-piperazinedipropanesulfonic acid, commonly known as POPSO, is a zwitterionic

biological buffer. Its chemical structure features a central piperazine ring with two

dihydroxypropanesulfonic acid side chains. This configuration imparts specific chemical and

biological properties that make it useful in a variety of research and industrial applications. This

technical guide provides a comprehensive review of the available literature on POPSO,

focusing on its chemical properties, biological activities, and the experimental methods used to

characterize it.

Chemical and Physical Properties
POPSO is a white crystalline powder with high solubility in water. Its zwitterionic nature allows it

to be an effective pH buffer in the physiological range. A summary of its key chemical and

physical properties is presented in Table 1.
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Property Value Reference

IUPAC Name

2-hydroxy-3-[4-(2-hydroxy-3-

sulfopropyl)piperazin-1-

yl]propane-1-sulfonic acid

[1]

Synonyms
POPSO, Piperazine-1,4-bis(2-

hydroxypropanesulfonic acid)
[1]

CAS Number 68189-43-5 [1][2][3][4][5]

Molecular Formula C10H22N2O8S2 [1][3]

Molecular Weight 362.4 g/mol [1]

Appearance White powder [3]

Working pH Range 7.2 - 8.5 [2]

Biological Activities
The primary documented biological activities of POPSO revolve around its interaction with

cellular transport mechanisms and its effects on metal ion toxicity.

Inhibition of Anion Uniport
POPSO has been identified as an inhibitor of anion uniport across the inner mitochondrial

membrane.[2] This inhibitory effect is particularly noted for the chloride uniport. The inhibition of

this transport mechanism can have significant implications for mitochondrial function and

cellular homeostasis.

Enhancement of Copper Toxicity
In addition to its effects on mitochondria, POPSO has been observed to enhance the uptake

and toxicity of copper in the alga Amphidinium carterae.[2] This suggests that the buffer can

interact with metal ions and influence their bioavailability and biological impact.

Other Applications
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Due to its low toxicity and high solubility, POPSO is also utilized in pharmaceutical formulations

to improve the stability and solubility of active pharmaceutical ingredients.[3] Furthermore, it

has found applications in water treatment processes for the removal of heavy metals.[3]

Quantitative Data
The inhibitory effect of POPSO on anion uniport has been quantified, as shown in Table 2.

Biological Target Activity Value Reference

Chloride Uniport

(Mitochondrial Inner

Membrane)

IC50 24 mM [2]

Experimental Protocols
Detailed experimental protocols for the biological characterization of POPSO are not

extensively available in the public domain. However, based on the available literature, a

summary of the methodology used to assess its impact on anion uniport is provided below.

Anion Uniport Inhibition Assay (Summary)
The effect of POPSO on anion uniport across the inner mitochondrial membrane was

investigated using a light scattering technique.[2] This method relies on measuring the passive

osmotic swelling of isolated rat liver mitochondria. Changes in mitochondrial volume due to the

influx of anions and water are detected as changes in light scattering. The rate of swelling

provides a measure of the anion transport rate. The assay would involve isolating mitochondria,

suspending them in a buffered medium containing POPSO at various concentrations, and

initiating osmotic swelling by adding a salt of the anion of interest (e.g., KCl for chloride

uniport). The change in light scattering over time is then monitored using a spectrophotometer

or a dedicated light scattering instrument.

It is important to note that this is a summary based on an abstract of the primary literature. For

a detailed, reproducible protocol, consultation of the full research article is recommended.

Biological Effects of POPSO
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The known biological effects of dihydroxy-piperazinedipropanesulfonic acid (POPSO) are

summarized in the following diagram.
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Caption: Biological effects of POPSO.

Synthesis
A detailed, publicly available experimental protocol for the synthesis of dihydroxy-

piperazinedipropanesulfonic acid was not identified in the course of this literature review.

Conclusion
Dihydroxy-piperazinedipropanesulfonic acid (POPSO) is a zwitterionic buffer with documented

biological activities, including the inhibition of mitochondrial anion uniport and the enhancement

of copper toxicity in algae. While its chemical and physical properties are well-defined, detailed

experimental protocols and information on its synthesis are not readily available in the public
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domain. Further research is warranted to fully elucidate its mechanisms of action and explore

its potential applications in drug development and environmental science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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